5-(3-methoxyphenyl)-1-methyl-N-(3-methylbenzyl)-1H-imidazol-2-amine

• Molecular Formula: C19H21N3O
• Molecular Weight: 307.4 g/mol
• IUPAC Name: 5-(3-methoxyphenyl)-1-methyl-N-[(3-methylphenyl)methyl]imidazol-2-amine
• InChI: InChI=1S/C19H21N3O/c1-14-6-4-7-15(10-14)12-20-19-21-13-18(22(19)2)16-8-5-9-17(11-16)23-3/h4-11,13H,12H2,1-3H3,(H,20,21)
• InChI Key: SADNQEJJMUPAGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC2=NC=C(N2C)C3=CC(=CC=C3)OC

Description

5-(3-Methoxyphenyl)-1-methyl-N-(3-methylbenzyl)-1H-imidazol-2-amine is a complex organic compound that belongs to the class of imidazole derivatives Imidazole derivatives are known for their wide range of biological activities and are often used in medicinal chemistry for the development of pharmaceuticals

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-methoxyphenyl)-1-methyl-N-(3-methylbenzyl)-1H-imidazol-2-amine typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Substitution Reactions:

Methylation: The methylation of the imidazole nitrogen can be carried out using methylating agents such as methyl iodide or dimethyl sulfate.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, industrial methods may incorporate green chemistry principles to minimize waste and reduce environmental impact.

Chemical Reactions Analysis

Types of Reactions

5-(3-Methoxyphenyl)-1-methyl-N-(3-methylbenzyl)-1H-imidazol-2-amine can undergo various types of chemical reactions, including:

Oxidation: The